Cas no 2172076-85-4 (3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid)

• Product Name: 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• CAS No: 2172076-85-4
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6385895
• PubChem ID: 165876927
• Update Time: 2025-10-05

3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• EN300-1482294
• 3-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid
• 2172076-85-4

• Inchi： 1S/C28H28N2O5/c1-3-30(16-18(2)27(32)33)26(31)19-9-8-10-20(15-19)29-28(34)35-17-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-15,18,25H,3,16-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： NHEJOHORBBCXNG-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(N(CC)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid

Comprehensive Overview of 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2172076-85-4)

The compound 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2172076-85-4) is a specialized organic molecule widely recognized in the fields of peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents" to enhance their understanding of this compound's applications.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and personalized medicine. The 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid plays a pivotal role in this domain, particularly in the synthesis of complex peptides for drug discovery. Its Fmoc group ensures high selectivity during deprotection steps, a feature highly sought after in "peptide modification techniques" and "bioconjugation strategies."

The compound's molecular architecture includes a methylpropanoic acid moiety, which contributes to its stability and solubility in organic solvents. This characteristic is critical for researchers exploring "solvent compatibility in peptide synthesis" or "amino acid derivatives for SPPS." Additionally, its N-ethyl substituent enhances its lipophilicity, making it suitable for applications requiring membrane permeability, such as "cell-penetrating peptides" or "targeted drug delivery systems."

From an industrial perspective, CAS No. 2172076-85-4 is often discussed in the context of "green chemistry in peptide synthesis." The compound's efficient coupling properties reduce waste generation, aligning with the growing emphasis on sustainable laboratory practices. Researchers frequently inquire about "eco-friendly Fmoc removal methods" or "reducing byproducts in peptide synthesis," highlighting the compound's relevance in modern chemical workflows.

Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid. These methods ensure purity and consistency, addressing common queries like "HPLC purification of Fmoc-amino acids" or "MS characterization of peptide intermediates." The compound's reliable performance in these assays underscores its utility in high-throughput screening and precision medicine applications.

In summary, 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS No. 2172076-85-4) is a cornerstone in peptide chemistry, bridging the gap between academic research and industrial applications. Its versatility in "Fmoc-based peptide assembly" and compatibility with "automated synthesis platforms" make it indispensable for scientists tackling challenges in "therapeutic peptide development" and "biomaterials engineering."